molecular formula C8H16N2O3 B3189557 4-(2-Methyl-2-nitropropyl)morpholine CAS No. 33453-98-4

4-(2-Methyl-2-nitropropyl)morpholine

Cat. No. B3189557
CAS RN: 33453-98-4
M. Wt: 188.22 g/mol
InChI Key: BDFPDRCEFZTSBZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves introducing non-coplanar morpholine groups and pyridine heterocyclic structures. Specifically, a novel diamine monomer, 4-(1-morpholinyl)phenyl)-2,6-bis(4-aminophenyl)pyridine (MPAP) , is designed and synthesized. By one-step homopolymerization of MPAP with different dianhydrides, three new polyimides (PIs) are obtained. These PIs exhibit excellent thermal performance, optical transparency, and hydrophobicity .

Additionally, morpholine derivatives have been synthesized from 1,2-amino alcohols, aziridines, and epoxides. Solid-phase synthesis has also been employed for heterocyclization into morpholines and morpholinones .


Molecular Structure Analysis

The molecular structure of 4-(2-Methyl-2-nitropropyl)morpholine reveals a six-membered ring containing both oxygen and nitrogen atoms. In the crystal, the molecule exhibits an approximately CS-symmetric structure, with the nitrogen-bound 4-nitrophenyl group in a quasi-axial position on the thiomorpholine ring. The solid-state structure differs from its morpholine analogue due to the formation of centrosymmetric dimers through intermolecular C–H···O weak hydrogen bonds and face-to-face aromatic stacking .


Chemical Reactions Analysis

One notable reaction involves the derivatization of morpholine to detect and quantify it in apple juices and ibuprofen using gas chromatography-mass spectrometry. Morpholine reacts with sodium nitrite under acidic conditions to produce a stable and volatile N-nitrosomorpholine derivative. This method allows for rapid determination of residual morpholine in various samples .


Physical And Chemical Properties Analysis

  • Other Properties : Fish-like or ammonia odor, used as a solvent, brightener for detergents, corrosion inhibitor, and rubber accelerator

properties

IUPAC Name

4-(2-methyl-2-nitropropyl)morpholine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16N2O3/c1-8(2,10(11)12)7-9-3-5-13-6-4-9/h3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDFPDRCEFZTSBZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(CN1CCOCC1)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

188.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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